Cas no 67380-50-1 (7-methoxyquinoline-5,8-dione)

• Product Name: 7-methoxyquinoline-5,8-dione
• CAS No: 67380-50-1
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 1716107
• PubChem ID: 253687
• Update Time: 2025-04-21

7-methoxyquinoline-5,8-dione Chemical and Physical Properties

Names and Identifiers

• 7-methoxyquinoline-5,8-dione
• CTK5C6103
• AC1Q6BAV
• AG-G-54767
• 7-Methoxy-5,8-dihydroquinoline-5,8-dione
• AR-1H3684
• 7-methoxy-5,8-quinolinedione
• 7-methoxy-5,8-quinolinequinone
• 7-Methoxy-5,8-chinolinchinon
• NSC76884
• AC1L5ONQ
• 7-Methoxy-chinolin-5,8-dion
• 7-Methoxy-5,8-chinolindion
• 7-methoxy-quinoline-5,8-dione
• NSC 76884
• DTXSID90217741
• DS-009237
• 67380-50-1
• NSC-76884

• Inchi： 1S/C10H7NO3/c1-14-8-5-7(12)6-3-2-4-11-9(6)10(8)13/h2-5H,1H3
• InChI Key： YPRZKRQIBJHYJZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2=CC=CN=C2C1=O)=O

Computed Properties

• Exact Mass: 189.043
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 371.9°C at 760 mmHg
• Flash Point: 178.7°C
• Refractive Index: 1.592
• PSA: 56.26000
• LogP: 0.99090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline quinones